Cas no 139194-82-4 (Benzene, 1-bromo-3-[(3-methylphenoxy)methyl]-5-nitro-)

• Product Name: Benzene, 1-bromo-3-[(3-methylphenoxy)methyl]-5-nitro-
• CAS No: 139194-82-4
• MF: C₁₄H₁₂BrNO₃
• MW: 322.15398311615
• CID: 1263009
• Update Time: 2024-08-04

Benzene, 1-bromo-3-[(3-methylphenoxy)methyl]-5-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-bromo-3-[(3-methylphenoxy)methyl]-5-nitro-

• Inchi： 1S/C14H12BrNO3/c1-10-3-2-4-14(5-10)19-9-11-6-12(15)8-13(7-11)16(17)18/h2-8H,9H2,1H3
• InChI Key： MVQBCCXREDNSED-UHFFFAOYSA-N
• SMILES： C1(Br)=CC([N+]([O-])=O)=CC(COC2=CC=CC(C)=C2)=C1

Computed Properties

• Exact Mass: 321.00006

Experimental Properties

• Density: 1.474±0.06 g/cm3(Predicted)
• Melting Point: 84-84.5 °C(Solv: ethanol (64-17-5))
• Boiling Point: 438.7±35.0 °C(Predicted)
• PSA: 52.37